Cas no 94029-25-1 (1H-Pyrrolo[2,3-b]pyridine-3,5-dicarboxylic acid, 2,6-dimethyl-, 3,5-diethyl ester)
94029-25-1 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine-3,5-dicarboxylic acid, 2,6-dimethyl-, 3,5-diethyl ester
CAS No:94029-25-1
MF:C15H18N2O4
MW:290.314424037933
CID:835234
PubChem ID:73013614
Update Time:2025-04-19
1H-Pyrrolo[2,3-b]pyridine-3,5-dicarboxylic acid, 2,6-dimethyl-, 3,5-diethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrolo[2,3-b]pyridine-3,5-dicarboxylic acid, 2,6-dimethyl-, 3,5-diethyl ester
- Diethyl 2,6-dimethyl-1H-pyrrolo[2,3-b]pyridine-3,5-dicarboxylate
- 1H-Pyrrolo[2,3-b]pyridine-3,5-dicarboxylic acid,2,6-dimethyl-,3,5-diethyl ester
- 94029-25-1
-
- Inchi: 1S/C15H18N2O4/c1-5-20-14(18)10-7-11-12(15(19)21-6-2)9(4)17-13(11)16-8(10)3/h7H,5-6H2,1-4H3,(H,16,17)
- InChI Key: SRTSHYNYZMTGRH-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=C(C)NC2C1=CC(C(=O)OCC)=C(C)N=2)=O
Computed Properties
- Exact Mass: 290.12665706g/mol
- Monoisotopic Mass: 290.12665706g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 401
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 81.3Ų
1H-Pyrrolo[2,3-b]pyridine-3,5-dicarboxylic acid, 2,6-dimethyl-, 3,5-diethyl ester Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
94029-25-1 (1H-Pyrrolo[2,3-b]pyridine-3,5-dicarboxylic acid, 2,6-dimethyl-, 3,5-diethyl ester) Related Products
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